(E)-N'-(4-chlorobenzylidene)-4-(2,4-dichlorophenoxy)butanehydrazide

• IUPAC Name: N-[(E)-(4-chlorophenyl)methylideneamino]-4-(2,4-dichlorophenoxy)butanamide
• InChI: InChI=1S/C17H15Cl3N2O2/c18-13-5-3-12(4-6-13)11-21-22-17(23)2-1-9-24-16-8-7-14(19)10-15(16)20/h3-8,10-11H,1-2,9H2,(H,22,23)/b21-11+
• InChI Key: GDLCVHQYYBYWEF-SRZZPIQSSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C17H15Cl3N2O2
• Molecular Weight: 385.7 g/mol

Description

(E)-N'-(4-chlorobenzylidene)-4-(2,4-dichlorophenoxy)butanehydrazide (CBDB) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CBDB is a hydrazide derivative of 2,4-dichlorophenoxybutyric acid and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Structural Analysis

The compound has been synthesized and characterized using various spectroscopic techniques, confirming its (E)-configuration through single crystal X-ray analysis. This process involved comparing predicted Z-matrix geometries and spectroscopic data with experimental ones, highlighting its potential in the study of molecular structures and interactions (Karrouchi et al., 2021).

Potential Medical Applications

Research into the biological properties of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-triazole-3(5)-one class, including compounds similar to (E)-N'-(4-chlorobenzylidene)-4-(2,4-dichlorophenoxy)butanehydrazide, has shown significant antimicrobial activities. These compounds were screened for their antioxidant properties as well, suggesting potential applications in pharmaceutical development (Düğdü et al., 2014).

Applications in Brain Disorders

A study on Schiff bases, including derivatives similar to the compound , aimed to evaluate their potential as neuropsychiatric drugs for treating neurodegenerative diseases like Alzheimer's. This involved a comprehensive bioinformatics and pathology study to assess their drug-like, pharmacokinetic, pharmacodynamic, and pharmacogenomic properties, highlighting the compound's potential applicability in medical research (Avram et al., 2021).

Antibacterial Study

Novel Schiff bases, including (E)-N'-(4-chlorobenzylidene)-2-(2,4-dichlorophenyl) acetohydrazide, have been synthesized and characterized for their antimicrobial activity against various bacteria, demonstrating the compound's relevance in developing new antibacterial agents (Ambhure et al., 2017).

Corrosion Inhibition

Research into the corrosion protection behavior of carbohydrazide-pyrazole compounds on mild steel in acidic solutions highlighted the compound's potential as a corrosion inhibitor. This study used electrochemical and computational approaches to understand the compound's adsorption and protection mechanism, indicating its utility in industrial applications (Paul et al., 2020).